Cas no 1262005-99-1 (2-chloro-4-(3,5-difluorophenyl)benzoic Acid)

• Product Name: 2-chloro-4-(3,5-difluorophenyl)benzoic Acid
• CAS No: 1262005-99-1
• MF: C₁₃H₇ClF₂O₂
• MW: 268.643289804459
• MDL: MFCD18319993
• CID: 1219801
• PubChem ID: 53225907
• Update Time: 2025-11-06

2-chloro-4-(3,5-difluorophenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(3,5-difluorophenyl)benzoic Acid
• MFCD18319993
• DTXSID20689639
• 2-Chloro-4-(3,5-difluorophenyl)benzoic acid, 95%
• 3-Chloro-3',5'-difluoro[1,1'-biphenyl]-4-carboxylic acid
• 1262005-99-1

• MDL： MFCD18319993
• Inchi： 1S/C13H7ClF2O2/c14-12-5-7(1-2-11(12)13(17)18)8-3-9(15)6-10(16)4-8/h1-6H,(H,17,18)
• InChI Key： BZLHNVVHFPKCMU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C=C(C=C(C=1)F)F

Computed Properties

• Exact Mass: 268.0102635g/mol
• Monoisotopic Mass: 268.0102635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-chloro-4-(3,5-difluorophenyl)benzoic Acid

Introduction to 2-chloro-4-(3,5-difluorophenyl)benzoic Acid (CAS No. 1262005-99-1)

2-chloro-4-(3,5-difluorophenyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1262005-99-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This benzoic acid derivative features a chloro substituent at the 2-position and a 3,5-difluorophenyl group at the 4-position, which endows it with unique structural and chemical properties. The presence of both fluorine and chlorine atoms enhances its reactivity and potential utility in synthetic chemistry, making it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 2-chloro-4-(3,5-difluorophenyl)benzoic acid consists of a benzene ring substituted with chloro, fluorine, and hydroxyl groups. This arrangement imparts distinct electronic and steric characteristics, influencing its interactions with biological targets. The compound's solubility profile, melting point, and stability under various conditions are critical factors that determine its applicability in synthetic protocols and industrial processes.

In recent years, 2-chloro-4-(3,5-difluorophenyl)benzoic acid has been explored as a key intermediate in the synthesis of biologically active molecules. Its structural motif is reminiscent of several known pharmacophores found in therapeutic agents targeting neurological disorders, inflammatory conditions, and infectious diseases. The fluorine atoms at the 3 and 5 positions contribute to metabolic stability while enhancing binding affinity to protein targets, a phenomenon widely observed in drug design.

One of the most compelling aspects of 2-chloro-4-(3,5-difluorophenyl)benzoic acid is its role in the development of small-molecule inhibitors. Researchers have leveraged its scaffold to create compounds with potential antitumor and anti-inflammatory properties. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activity by acting as competitive inhibitors or allosteric modulators. The chloro group provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

The pharmaceutical industry has shown particular interest in 2-chloro-4-(3,5-difluorophenyl)benzoic acid due to its versatility as a building block. Its incorporation into drug candidates has led to the discovery of several promising lead compounds that are currently undergoing preclinical evaluation. The compound's ability to engage multiple binding sites on biological targets makes it an attractive candidate for multitarget drug design strategies.

From an academic perspective, 2-chloro-4-(3,5-difluorophenyl)benzoic acid serves as an excellent model system for studying electronic effects and steric influences on molecular recognition. Computational studies have been instrumental in predicting its interactions with potential drug targets, providing insights into how modifications at the 2- and 4-positions can fine-tune activity profiles. These studies often employ molecular dynamics simulations and quantum mechanical calculations to elucidate binding mechanisms at an atomic level.

The synthesis of 2-chloro-4-(3,5-difluorophenyl)benzoic acid itself presents an intriguing challenge for synthetic chemists. While several routes have been reported in the literature, optimizing yield and purity remains a key focus. Common strategies involve starting from commercially available fluorinated phenols or employing palladium-catalyzed reactions to introduce the chloro substituent selectively. Advances in green chemistry have also prompted investigations into more sustainable synthetic pathways that minimize waste and hazardous byproducts.

In conclusion,2-chloro-4-(3,5-difluorophenyl)benzoic acid (CAS No. 1262005-99-1) represents a significant asset in modern drug discovery efforts. Its unique structural features make it a versatile intermediate for constructing novel therapeutic agents with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic methodologies,this compound is poised to remain at the forefront of medicinal chemistry innovation.